Cas no 1805698-01-4 (Ethyl 5-(2-carboxyethyl)-2-(trifluoromethyl)benzoate)

• Product Name: Ethyl 5-(2-carboxyethyl)-2-(trifluoromethyl)benzoate
• CAS No: 1805698-01-4
• MF: C₁₃H₁₃F₃O₄
• MW: 290.235134840012
• CID: 4959567
• Update Time: 2025-11-01

Ethyl 5-(2-carboxyethyl)-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(2-carboxyethyl)-2-(trifluoromethyl)benzoate

• Inchi： 1S/C13H13F3O4/c1-2-20-12(19)9-7-8(4-6-11(17)18)3-5-10(9)13(14,15)16/h3,5,7H,2,4,6H2,1H3,(H,17,18)
• InChI Key： AXAMFVLVGJCVEM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(=O)OCC)CCC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 354
• XLogP3: 2.8
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 5-(2-carboxyethyl)-2-(trifluoromethyl)benzoate

Ethyl 5-(2-carboxyethyl)-2-(trifluoromethyl)benzoate: A Comprehensive Overview

Ethyl 5-(2-carboxyethyl)-2-(trifluoromethyl)benzoate, also known by its CAS number 1805698-01-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoate ester group with a trifluoromethyl substituent and a carboxyethyl side chain. The combination of these functional groups makes it a versatile molecule with potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of Ethyl 5-(2-carboxyethyl)-2-(trifluoromethyl)benzoate typically involves multi-step organic reactions, often starting from readily available aromatic compounds. The introduction of the trifluoromethyl group is particularly noteworthy, as it imparts unique electronic and steric properties to the molecule. Recent studies have highlighted the importance of such fluorinated compounds in drug design due to their enhanced bioavailability and stability.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. For instance, the carboxyethyl side chain can be further functionalized to create derivatives with tailored properties. This adaptability has led researchers to explore its use in the development of novel polymers and surfactants, where the trifluoromethyl group contributes to hydrophobicity and thermal stability.

Recent advancements in computational chemistry have also shed light on the electronic properties of Ethyl 5-(2-carboxyethyl)-2-(trifluoromethyl)benzoate. Quantum mechanical calculations reveal that the molecule exhibits a conjugated system that can influence its reactivity and optical properties. These insights are particularly valuable for applications in optoelectronics and sensor technologies.

In terms of environmental impact, studies have shown that this compound demonstrates moderate biodegradability under specific conditions. However, further research is required to fully understand its ecological footprint and ensure sustainable practices during its production and use.

The growing interest in Ethyl 5-(2-carboxyethyl)-2-(trifluoromethyl)benzoate is evident from the increasing number of publications and patents related to its synthesis and applications. Researchers are continuously exploring new avenues to harness its unique properties for innovative solutions across diverse fields.

In conclusion, Ethyl 5-(2-carboxyethyl)-2-(trifluoromethyl)benzoate (CAS No: 1805698-01-4) stands out as a versatile compound with immense potential in modern chemistry. Its structure, functionality, and adaptability make it a valuable asset for scientists and engineers seeking to develop advanced materials and technologies.